(R)-1-Boc-3-isobutyl-piperazine

• IUPAC Name: tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H26N2O2/c1-10(2)8-11-9-15(7-6-14-11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m1/s1
• InChI Key: LSZJZDBPJNYEIE-LLVKDONJSA-N
• Canonical SMILES: CC(C)CC1CN(CCN1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)C[C@@H]1CN(CCN1)C(=O)OC(C)(C)C
• Molecular Formula: C13H26N2O2
• DSSTOX Substance ID: DTXSID70647562
• Molecular Weight: 242.36 g/mol
• CAS RN: 928025-61-0

Description

(R)-1-Boc-3-isobutyl-piperazine (R-Boc-IP) is a synthetic compound used in organic synthesis and laboratory experiments. It is a chiral compound, which means that it contains an asymmetric carbon atom and thus has two different configurations, or “enantiomers”. The compound is used in a variety of applications, from drug development to industrial chemistry.

Scientific Research Applications

Piperazine Derivatives in Drug Design and Development

Piperazine derivatives have been extensively studied for their potential in drug development due to their versatile chemical structure, which allows for the synthesis of a wide range of bioactive molecules. These compounds are known for their roles in creating drugs with various therapeutic effects, including antidepressants, antifungal agents, and inhibitors for specific receptors.

• Designer Drugs and Psychoactive Compounds : Some piperazine derivatives are explored for their psychoactive properties, potentially acting as designer drugs-of-abuse due to their selective serotonin receptor affinity. Their legal status and easy availability make them a subject of forensic and clinical toxicology studies (de Boer et al., 2001).

• Metabolism and Toxicological Analysis : The metabolism of piperazine-derived designer drugs, such as 1-(3-chlorophenyl)piperazine (mCPP), is crucial for understanding their pharmacokinetics and developing toxicological detection methods in biological specimens. Such studies aid in differentiating the intake of these drugs from their precursor medications (Staack & Maurer, 2003).

• Synthesis of Biologically Active Compounds : Piperazine cores are instrumental in synthesizing compounds with antimicrobial, antifungal, and antitumor activities. For instance, compounds like piperazinomycin exhibit antimicrobial and antifungal activities, highlighting the importance of piperazine derivatives in discovering new therapeutic agents (Jung & Lazarova, 1999).

• Adenosine Receptor Antagonists : Piperazine derivatives have been shown to be potent and selective antagonists of adenosine A2a receptors, which are promising targets for treating neurological disorders such as Parkinson's disease. Such studies demonstrate the potential of piperazine derivatives in creating new treatments for chronic conditions (Vu et al., 2004).

• Ligands for Receptors : Piperazine analogues have been synthesized as ligands for melanocortin receptors, with studies correlating their structure to activity in targeting specific receptors involved in various physiological processes. This research contributes to the development of receptor-specific drugs with potential therapeutic applications (Mutulis et al., 2004).